Cas no 2742656-36-4 (6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers)

• Product Name: 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers
• CAS No: 2742656-36-4
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• MDL: MFCD34576107
• CID: 5604543
• PubChem ID: 165733465
• Update Time: 2026-03-11

6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2742656-36-4
• EN300-37152347
• 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid
• 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers
• 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylicacid,Mixtureofdiastereomers
• 6-[(tert-butoxy)carbonyl]-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid, Mixture of diastereomers
• 6-(tert-Butoxycarbonyl)-2-hydroxy-6-azaspiro[3.5]nonane-2-carboxylic acid
• G18715
• EX-A7998M

• MDL： MFCD34576107
• Inchi： 1S/C14H23NO5/c1-12(2,3)20-11(18)15-6-4-5-13(9-15)7-14(19,8-13)10(16)17/h19H,4-9H2,1-3H3,(H,16,17)
• InChI Key： HBLFPSYFQARGLL-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CC2(CN(C(=O)OC(C)(C)C)CCC2)C1

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.1Ų

Additional information on 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers

Introduction to 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers (CAS No. 2742656-36-4)

The compound 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers, identified by its CAS number 2742656-36-4, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry and biomedicine. This mixture of diastereomers exhibits a unique structural framework that has garnered attention for its potential applications in drug development and synthetic chemistry.

The core structure of this compound features a spirocyclic system, which is a key feature that contributes to its distinct chemical and biological properties. The spiro3.5nonane backbone, combined with the presence of both hydroxyl and carbamate functional groups, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores. The mixture of diastereomers further enhances its complexity, offering a range of stereoisomers that can be explored for their individual reactivities and biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational stability and potential as building blocks for drug molecules. The presence of the azaspiro structure in this compound suggests that it may exhibit interesting pharmacological properties, making it a valuable candidate for further investigation. Specifically, the hydroxyl group at the 2-position and the carbamate group at the 6-position provide multiple sites for functionalization, allowing chemists to tailor the molecule for specific applications.

One of the most compelling aspects of this compound is its potential use in the development of novel therapeutic agents. The spirocyclic core is known to enhance binding affinity and selectivity, which are critical factors in drug design. Additionally, the mixture of diastereomers can be leveraged to study stereoselective synthesis and pharmacological activity, providing insights into how different stereoisomers interact with biological targets. This is particularly relevant in the context of modern drug discovery, where enantioselective and diastereoselective methodologies are increasingly employed.

The synthesis of such complex molecules often requires advanced techniques in organic chemistry. The preparation of 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers involves multi-step reactions that showcase the ingenuity of synthetic chemists. Key steps include the formation of the spirocyclic core, followed by functional group interconversions to introduce the hydroxyl and carbamate groups. The use of protecting groups, such as the tert-butoxycarbonyl (Boc) group, ensures that reactive sites are selectively modified during synthesis.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how different diastereomers might interact with biological targets, providing a rational basis for designing experiments. These computational approaches are particularly valuable when dealing with mixtures of stereoisomers, as they allow researchers to predict relative activities and optimize synthetic routes.

The pharmaceutical industry has shown considerable interest in spirocyclic compounds due to their potential as drug candidates. Spiro compounds are known for their metabolic stability and improved oral bioavailability, making them attractive for therapeutic applications. The unique structural features of 6-(tert-butoxy)carbonyl-2-hydroxy-6-azaspiro3.5nonane-2-carboxylic acid, Mixture of diastereomers, position it as a promising scaffold for developing new drugs targeting various diseases.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry and biomedicine. Its complex structure, derived from a spirocyclic system with multiple functional groups, offers numerous opportunities for further research and development. The mixture of diastereomers adds an additional layer of complexity that can be exploited for creating tailored pharmacological entities. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.